3-Chloro-6-cyclohexylpyridazine
Overview
Description
3-Chloro-6-cyclohexylpyridazine is a chemical compound with the molecular formula C10H13ClN2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular weight of 3-Chloro-6-cyclohexylpyridazine is 196.68 . The InChI code is 1S/C10H13ClN2/c11-10-7-6-9 (12-13-10)8-4-2-1-3-5-8/h6-8H,1-5H2 . This information can be used to analyze the molecular structure of the compound.It is stored at a temperature of 4 degrees Celsius . More detailed physical and chemical properties are not available in the search results.
Scientific Research Applications
Antifungal Applications
Pyridazine derivatives, such as 3-Chloro-6-cyclohexylpyridazine, have been found to possess significant antifungal activities . They have been effective against various fungi including G. zeae, F. oxysporum, and C. mandshurica . This makes them potential candidates for the development of new antifungal agents.
Agricultural Uses
Many pyridazine derivatives are known to possess a wide range of bioactivities and are often employed as plant virucides . They have immense potential in agricultural science as plant growth regulators and crop protection agents .
Antitumor Agents
Some pyridazine derivatives have been found to act as antitumor agents . This suggests that 3-Chloro-6-cyclohexylpyridazine could potentially be explored for its antitumor properties.
Insecticides
Pyridazine derivatives have also been used as insecticides . Therefore, 3-Chloro-6-cyclohexylpyridazine could potentially be developed as an insecticide.
Herbicides
Pyridazine derivatives have been used as herbicides . This suggests that 3-Chloro-6-cyclohexylpyridazine could be developed for use as a herbicide.
Anti-inflammatory Agents
Some pyridazine derivatives have been found to act as anti-inflammatory agents . This suggests that 3-Chloro-6-cyclohexylpyridazine could potentially be explored for its anti-inflammatory properties.
Safety and Hazards
The safety information for 3-Chloro-6-cyclohexylpyridazine indicates that it is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, and causes serious eye damage . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/eye protection/face protection .
Mechanism of Action
Target of Action
A related compound, 3-chloro-6-pyrazolyl-picolinate, has been found to interact with the auxin signaling f-box protein 5 (afb5) in plants
Mode of Action
It is suggested that the compound might act as a synthetic auxin herbicide, similar to its pyrazolyl-picolinate derivatives . These compounds are known to bind to the AFB5 receptor more strongly than other auxin herbicides, such as clopyralid . This binding triggers a series of downstream effects that lead to the death of the plant.
Biochemical Pathways
They mimic the natural plant hormone auxin, causing uncontrolled growth and eventually plant death .
Result of Action
Based on its potential role as a synthetic auxin herbicide, it can be inferred that the compound may cause uncontrolled growth in plants, leading to their death .
properties
IUPAC Name |
3-chloro-6-cyclohexylpyridazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2/c11-10-7-6-9(12-13-10)8-4-2-1-3-5-8/h6-8H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSBMBMWDFRMICE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NN=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50547970 |
Source
|
| Record name | 3-Chloro-6-cyclohexylpyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50547970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-cyclohexylpyridazine | |
CAS RN |
105538-78-1 |
Source
|
| Record name | 3-Chloro-6-cyclohexylpyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50547970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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